6-methyl-3-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one

• IUPAC Name: 6-methyl-3-[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl-8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-one
• InChI: InChI=1S/C13H10N6O4S/c1-7-11(21)14-12-15-16-13(18(12)17-7)24-6-10(20)8-2-4-9(5-3-8)19(22)23/h2-5H,6H2,1H3,(H,14,15,21)
• InChI Key: JLILZVGHZQOCGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=NN=C2SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-])NC1=O
• Molecular Formula: C13H10N6O4S
• Molecular Weight: 346.32 g/mol
• CAS No.: 898438-03-4

Description

6-methyl-3-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one is a useful research compound. Its molecular formula is C13H10N6O4S and its molecular weight is 346.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Triazolo[1,5-a]triazin-7-one Derivatives

  Research by Heras et al. (2003) focused on synthesizing novel triazolo[1,5-a]triazin-7-ones, starting from 3-amino-5-sulfanyl-1,2,4-triazole and involving a sequence of reactions including alkylation, reaction with p-nitrophenyl chloroformate, and final oxidation. This study highlights a method of producing highly functionalized [1,2,4]triazoles (Heras, Font, Linden, & Villalgordo, 2003).

• Crystal Structure of Medicinal Product Triazavirin

  Research by Voinkov et al. (2018) reported the X-ray data of a structurally related compound, 2-methylsulfanyl-6-nitro-1,2,4-triazolo[5,1-c][1,2,4]triazin-7-one sodium salt dihydrate. This study provided insights into the molecular structure of this compound (Voinkov, Drokin, Ulomskiy, Slepukhin, Rusinov, & Chupakhin, 2018).

Chemical Reactions and Derivatives

• Facile Synthesis with Fungicidal Activity

  El-Telbani et al. (2007) conducted a study on the condensation of related triazole and triazine compounds with ethyl cyanoacetate, leading to derivatives with preliminary fungicidal activity. This research is significant for its application in developing fungicides (El-Telbani, Swellem, & Nawwar, 2007).

• Synthesis of Allylic Derivatives

  A study by Hwang et al. (2006) focused on synthesizing allylic derivatives of a similar compound, 6-amino-3-methyl-1,2,4-triazolo[3,4-f][1,2,4]-triazin-8(7H)-one. The study provided insights into molecular structures and characterization through NMR and X-ray diffraction experiments (Hwang, Jane, Lai, Tu, & Lee, 2006).

Biological and Antimicrobial Applications

• Synthesis and Antimicrobial Evaluation

  Abdel-Monem (2010) synthesized new polyheterocyclic systems containing a 1,2,4-triazine moiety, which were screened for antimicrobial activity. This research contributed to the development of potential antimicrobial agents (Abdel-Monem, 2010).

• Antioxidant Activity of Derivatives

  Novodvorskyi et al. (2020) synthesized derivatives of 8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ones and evaluated their antioxidant properties in vitro. This study is significant for its potential applications in combating diseases associated with oxidative stress (Novodvorskyi, Bahlai, Komarov, & Demchenko, 2020).

• Synthesis and Antimicrobial Study of New Fused Derivatives

  El-Shehry et al. (2020) researched the synthesis of new fused derivatives of 1,2,4-triazine and evaluated their antimicrobial activity against bacterial and fungal strains. This research is pivotal for the development of new antimicrobial agents (El-Shehry, El‐Hag, & Ewies, 2020).

• Inhibitory Activity Targeting CYP1A1

  El Massry et al. (2012) synthesized novel fused 1,2,4-triazine derivatives and studied their inhibitory activities, particularly targeting CYP1A1 activity. This study has implications for developing anticancer drugs (El Massry, Asal, Khattab, Haiba, Awney, Helmy, Langer, & Amer, 2012).